Cas no 68711-41-1 (S-(E)-7-Heneicosen-10-ol)

• Product name: S-(E)-7-Heneicosen-10-ol
• CAS No: 68711-41-1
• MF: C₂₁H₄₂O
• MW: 310.557587146759
• CID: 1062355

S-(E)-7-Heneicosen-10-ol Chemical and Physical Properties

Names and Identifiers

• [S-(E)]-7-Heneicosen-10-ol
• (E,10S)-henicos-7-en-10-ol
• S-(E)-7-Heneicosen-10-ol

Computed Properties

• Exact Mass: 310.32400

Experimental Properties

• PSA: 20.23000
• LogP: 7.18490

Additional information on S-(E)-7-Heneicosen-10-ol

Introduction to S-(E)-7-Heneicosen-10-ol (CAS No: 68711-41-1)

S-(E)-7-Heneicosen-10-ol, also known by its CAS number 68711-41-1, is a naturally occurring compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of terpenoids, which are a large and diverse group of organic compounds produced by plants, animals, and microorganisms. Terpenoids are known for their wide range of biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties.

The chemical structure of S-(E)-7-Heneicosen-10-ol consists of a long carbon chain with a hydroxyl group (-OH) at the 10th position and a double bond between carbons 7 and 8. The (E) configuration indicates that the higher priority groups on either side of the double bond are on opposite sides. This specific stereochemistry plays a crucial role in determining the compound's biological activity and interactions with other molecules.

Recent studies have highlighted the potential of S-(E)-7-Heneicosen-10-ol as a bioactive compound with promising applications in the fields of agriculture, food science, and cosmetics. For instance, research published in 2023 demonstrated its effectiveness as a natural insect repellent, making it a potential alternative to synthetic chemicals currently used in pest control. This finding aligns with the growing demand for eco-friendly and sustainable solutions in agriculture.

In addition to its pest-repellent properties, S-(E)-7-Heneicosen-10-ol has shown antioxidant activity, which could be beneficial in preventing oxidative stress-related diseases in humans. A study conducted by researchers at the University of California revealed that this compound can scavenge free radicals more effectively than some commonly used synthetic antioxidants. This makes it a candidate for inclusion in functional foods and nutraceuticals.

The synthesis of S-(E)-7-Heneicosen-10-ol has also been optimized in recent years, thanks to advancements in biotechnology and chemical engineering. Traditional extraction methods from plant sources have been complemented by microbial fermentation techniques, which offer a more sustainable and scalable production process. These developments have significantly reduced the cost of producing this compound, making it more accessible for commercial applications.

One of the most exciting areas of research involving S-(E)-7-Heneicosen-10-ol is its potential use in personalized medicine. Scientists are exploring its ability to modulate cellular signaling pathways involved in inflammation and immune response. Preliminary results from clinical trials suggest that it could be effective in treating chronic inflammatory diseases such as arthritis and inflammatory bowel disease.

In conclusion, S-(E)-7-Heneicosen-10-ol (CAS No: 68711-41-1) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure, combined with its bioactive properties, positions it as a valuable asset in the development of new products and therapies. As research continues to uncover its full potential, we can expect to see even more innovative uses for this remarkable compound.